Cas no 827574-18-5 (2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-)

2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)- structure
827574-18-5 structure
Product name:2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-
CAS No:827574-18-5
MF:C18H25NO2
MW:287.39660525322
CID:684102
PubChem ID:71417408

2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 2-acetyl-N,N-bis(1-methylethyl)-3-phenyl-, (2Z)-
    • 2-acetyl-3-phenyl-N,N-di(propan-2-yl)but-2-enamide
    • DTXSID20836747
    • 827574-18-5
    • Inchi: InChI=1S/C18H25NO2/c1-12(2)19(13(3)4)18(21)17(15(6)20)14(5)16-10-8-7-9-11-16/h7-13H,1-6H3
    • InChI Key: PJRGIHARMDBNBA-UHFFFAOYSA-N
    • SMILES: CC(C)N(C(C)C)C(=O)C(=C(C)C1=CC=CC=C1)C(=O)C

Computed Properties

  • Exact Mass: 287.188529040g/mol
  • Monoisotopic Mass: 287.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.4Ų

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